Cas no 31599-60-7 (1-Iodo-2,3-Dimethylbenzene)

• Product Name: 1-Iodo-2,3-Dimethylbenzene
• CAS No: 31599-60-7
• MF: C₈H₉I
• MW: 232.061534643173
• MDL: MFCD00041437
• CID: 53775
• PubChem ID: 141645
• Update Time: 2025-09-22

1-Iodo-2,3-Dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-o-xylene
• 1-Iodo-2,3-dimethylbenzene
• 3-IODO-2-XYLENE
• 2,3-DIMETHYL-1-IODOBENZENE
• 2,3-DIMETHYLIODOBENZENE
• 1,2-DIMETHYL-3-IODOBENZENE
• 1-iodo-2,3-dimethyl-benzene
• 1-Jod-2,3-dimethyl-benzol
• 2,3-dimethylphenyl iodide
• Benzene,1-iodo-2,3-dimethyl
• iodo-2,3-dimethylbenzene
• DANMWBNOPFBJSZ-UHFFFAOYSA-
• SY048327
• Benzene, 1-iodo-2,3-dimethyl-
• SCHEMBL80793
• CS-W012941
• InChI=1/C8H9I/c1-6-4-3-5-8(9)7(6)2/h3-5H,1-2H3
• 1-Iodo-2,3-dimethylbenzene #
• F21461
• NS00029144
• 3-iodo-ortho-xylene
• Jodxylol
• AKOS005145658
• Benzene, iododimethyl-
• EN300-250350
• MFCD00041437
• AS-10001
• FT-0615906
• I0547
• DTXSID40185481
• A820920
• 31599-60-7
• DB-068485
• 1-Iodo-2,3-Dimethylbenzene

• MDL： MFCD00041437
• Inchi： 1S/C8H9I/c1-6-4-3-5-8(9)7(6)2/h3-5H,1-2H3
• InChI Key： DANMWBNOPFBJSZ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C)=C1C
• BRN： 1929733

Computed Properties

• Exact Mass: 231.97500
• Monoisotopic Mass: 231.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless or brown liquid
• Density: 1.64
• Melting Point: -2.9°C (estimate)
• Boiling Point: 231°C
• Flash Point: >230 °F
• Refractive Index: 1.606-1.608
• PSA: 0.00000
• LogP: 2.90800
• Sensitiveness: Light Sensitive
• Solubility: Insoluble in water

1-Iodo-2,3-Dimethylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352-P321,P405,P501a
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides